1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one

• IUPAC Name: 1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4-one
• InChI: InChI=1S/C16H11F3N2O/c17-16(18,19)15-14-12(6-8-20-15)21(9-7-13(14)22)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: DQMDWNPCZIBFCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CC(=O)C3=C2C=CN=C3C(F)(F)F
• Molecular Formula: C16H11F3N2O
• Molecular Weight: 304.27 g/mol

Description

1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound is known for its unique structure and properties, which make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one involves the inhibition of specific enzymes and receptors that are involved in disease progression. The compound has been shown to inhibit the activity of protein kinases, which are involved in cell signaling and proliferation. Additionally, it has been shown to modulate the activity of specific receptors, such as the adenosine receptor, which is involved in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. Additionally, it has been shown to have analgesic properties, making it a potential candidate for pain management.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one in lab experiments include its potent activity against various disease targets, its unique structure and properties, and its potential for drug discovery and development. However, the limitations of using this compound in lab experiments include its high cost of synthesis and limited availability.

Future Directions

There are several future directions for the study of 1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in drug discovery and development. Additionally, the compound could be further studied for its potential use in combination therapies and for the treatment of specific diseases.

Synthesis Methods

The synthesis of 1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one involves the reaction of 2-aminobenzyl alcohol with trifluoroacetic anhydride in the presence of a catalyst such as triethylamine. The reaction proceeds via the formation of an intermediate, which is then treated with acetic anhydride to yield the final product. This synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

1-benzyl-5-(trifluoromethyl)-1,6-naphthyridin-4(1H)-one has been studied extensively for its potential applications in drug discovery and development. It has been shown to exhibit potent activity against various disease targets, including cancer, inflammation, and infectious diseases. The compound has been investigated for its ability to inhibit specific enzymes and receptors that are involved in disease progression. Additionally, it has been shown to modulate various signaling pathways, leading to the suppression of disease-related processes.